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Compound of Interest

Compound Name: 1-Methyl-6-methoxyisoquinolinol

CAS No.: 140683-35-8

Cat. No.: B1146419

Get Quote

Part 1: Executive Summary & Chemical Identity[1][2]
1-Methyl-6-methoxyisoquinolin-7-ol is a bioactive isoquinoline alkaloid derivative.[1][2] It serves

as a critical intermediate in the synthesis of tetrahydroisoquinoline alkaloids (such as

Isosalsoline) and is investigated for its potential activity as a monoamine oxidase (MAO)

inhibitor and ligand for CNS receptors.[1][2]

Researchers often encounter ambiguity in nomenclature regarding "isoquinolinols." This guide

specifically addresses the 6-methoxy-1-methyl-7-hydroxy isomer (CAS 4594-05-2), which is the

most chemically significant congener in this class due to its relationship to naturally occurring

catechol-derived alkaloids.[1][2]

Chemical Identity Table[1][2]
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Property Detail

IUPAC Name 6-Methoxy-1-methylisoquinolin-7-ol

Common Name
Dehydroisosalsoline; 7-Hydroxy-6-methoxy-1-

methylisoquinoline

CAS Registry Number 4594-05-2

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight 189.21 g/mol

SMILES Cc1nc2cc(O)c(OC)cc2cc1

Appearance White to off-white crystalline solid

Solubility
Soluble in Methanol, DMSO, Chloroform;

Sparingly soluble in Water

Part 2: Physicochemical & Spectral Properties[1][2]
Physical Characteristics
The compound exhibits a rigid, planar aromatic structure due to the isoquinoline backbone.[1]

The presence of the phenolic hydroxyl group at position 7 and the methoxy group at position 6

creates a specific donor-acceptor electronic environment, influencing its binding affinity to

protein targets.[1]

Melting Point: ~233–235 °C (as HCl salt); Free base typically melts lower (approx. 180–190

°C range, dependent on polymorph).[1]

Acidity (pKa): The phenolic -OH has a pKa

9.5–10.0; the isoquinoline nitrogen has a pKa

5.5–6.0 (protonated form).[1][2]

Spectral Signatures (Identification)
Use these parameters to validate synthesized or purchased batches.
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Technique
Key Features (Solvent: CDCl₃ or DMSO-
d₆)

¹H NMR

δ 2.80–2.90 (s, 3H, 1-Me); δ 3.98–4.02 (s, 3H,

6-OMe); δ 7.0–7.5 (m, Aromatic H); Phenolic

OH often broad singlet >9 ppm.[1]

IR (ATR/KBr)

3100–3400 cm⁻¹ (O-H stretch, broad); 1624,

1566 cm⁻¹ (C=N / C=C aromatic stretch); 1269

cm⁻¹ (C-O stretch).[1]

MS (ESI+)
[M+H]⁺ = 190.08; Major fragment at m/z 175

(loss of -Me from methoxy).[1][2]

Part 3: Synthesis & Experimental Protocols
The most robust route to 1-Methyl-6-methoxyisoquinolin-7-ol involves the construction of the

isoquinoline ring followed by regioselective deprotection.[1][2] A self-validating protocol using

hydrogenolysis of a benzyl ether precursor is described below.

Experimental Workflow: Hydrogenolysis of 7-Benzyloxy-
6-methoxy-1-methylisoquinoline
Objective: Selective removal of the benzyl protecting group to reveal the 7-hydroxyl moiety

without reducing the aromatic pyridine ring.[1]

Reagents
Substrate: 7-Benzyloxy-6-methoxy-1-methylisoquinoline (Precursor 4)[1]

Catalyst: 10% Palladium on Carbon (Pd/C)[1][2][3][4]

Solvent: Methanol (HPLC Grade)[1][2]

Atmosphere: Hydrogen gas (H₂, balloon pressure)[1]

Step-by-Step Protocol
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Preparation: Dissolve 0.150 g (0.537 mmol) of 7-Benzyloxy-6-methoxy-1-methylisoquinoline

in 25 mL of methanol in a round-bottom flask.

Catalyst Addition: Carefully add 0.100 g of 10% Pd/C under an inert atmosphere (nitrogen or

argon) to prevent ignition.[1]

Hydrogenation: Purge the flask with Hydrogen gas (H₂) using a balloon.[1][2] Stir the mixture

vigorously at room temperature (20–25 °C) under H₂ atmosphere.

Monitoring: Monitor the reaction by TLC (SiO₂; eluent: 5% MeOH in DCM). The starting

material (Rf ~0.[1]6) should disappear, and a more polar spot (Product, Rf ~0.3) should

appear.[1][3][4] Reaction time is typically 2–6 hours.[1]

Work-up:

Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.[1]

Wash the Celite pad with 20 mL of Methanol.[1][2]

Concentrate the combined filtrate under reduced pressure (Rotavap) at 40 °C.

Purification: The residue is typically pure enough for use.[1][2] If necessary, recrystallize from

Ethanol/Ether or purify via flash column chromatography (DCM:MeOH 95:5).[1]

Yield Expectation: 85–95% as a white solid.[1]

Part 4: Visualization of Synthesis Pathway[1][2]
The following diagram illustrates the logical flow from the protected precursor to the final active

compound, highlighting the key transformation.

7-Benzyloxy-6-methoxy-
1-methylisoquinoline
(Protected Precursor)

Catalytic
Hydrogenolysis

 Dissolve 

H2 (1 atm), 10% Pd/C
Methanol, 25°C

 Add 

1-Methyl-6-methoxy-
isoquinolin-7-ol

(Target Active Core)

 - PhCH3 (Toluene byproduct) 
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Click to download full resolution via product page

Caption: Catalytic hydrogenolysis pathway for the selective deprotection of the 7-hydroxy

group.

Part 5: Biological Relevance & Applications[1][2]
Structural Significance
This compound represents the fully aromatic oxidation state of Isosalsoline.[1] In metabolic

studies, tetrahydroisoquinolines (THIQs) like Salsoline and Isosalsoline can be oxidized to their

isoquinolinium or isoquinoline forms.[1]

Salsoline Core: 6-Hydroxy-7-methoxy-1-methyl-THIQ.[1][2][5]

Isosalsoline Core: 7-Hydroxy-6-methoxy-1-methyl-THIQ (Target of this guide).[1][2]

Pharmacological Potential
MAO Inhibition: Isoquinoline derivatives are classical inhibitors of Monoamine Oxidase

(MAO-A and MAO-B).[1][2] The planar structure allows intercalation into the enzyme active

site.[1]

Neuroprotection: Phenolic isoquinolines act as radical scavengers.[1] The 7-OH group

provides antioxidant capacity similar to vitamin E analogs.[1]

Handling & Stability
Storage: Store at -20 °C under desiccant. Protect from light, as isoquinolines can undergo

photo-oxidation over extended periods.[1]

Safety: Treat as a potential irritant and bioactive agent.[1][2] Use standard PPE (gloves,

goggles, lab coat).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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